Cas no 2360292-40-4 (1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2360292-40-4
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5656908
• PubChem ID: 69246202
• Update Time: 2025-07-19

1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2360292-40-4
• EN300-27728268
• 1-[(benzyloxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid
• SCHEMBL4936008
• 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-18(22)16-11-12-20(17(16)15-9-5-2-6-10-15)19(23)24-13-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,21,22)
• InChI Key： TXQUZZXIUCFFKB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C(=O)O)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 2360292-40-4)

1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 2360292-40-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and material science. The presence of both benzyloxycarbonyl and phenyl groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their role in developing bioactive molecules. Researchers are particularly interested in 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid due to its potential as a building block for peptide mimetics and small-molecule inhibitors. Its unique structure allows for selective modifications, enabling the synthesis of targeted therapeutics for conditions such as inflammation and metabolic disorders. This aligns with the growing trend of precision medicine, where customized molecular solutions are sought after.

The compound’s carboxylic acid functionality further expands its utility, facilitating conjugation reactions and salt formation. This property is critical in prodrug design, a hot topic in pharmaceutical development aimed at improving drug bioavailability. Additionally, the benzyloxycarbonyl (Cbz) protecting group in the molecule is a staple in organic synthesis, often employed to safeguard amines during multi-step reactions. Its stability under acidic conditions makes it a preferred choice for researchers working on peptide synthesis and heterocyclic chemistry.

From an industrial perspective, CAS No. 2360292-40-4 is synthesized through well-optimized routes involving pyrrolidine ring functionalization and carboxylation. Manufacturers emphasize high-purity batches to meet the stringent requirements of GMP-compliant production. The compound’s shelf stability and compatibility with common solvents like DMF and dichloromethane further enhance its practicality in lab settings. These attributes are frequently highlighted in chemical databases and supplier catalogs, reflecting its commercial relevance.

Environmental and safety considerations are also paramount when handling 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid. While not classified as hazardous, proper storage in cool, dry conditions is recommended to prevent degradation. This aligns with the broader industry shift toward green chemistry practices, where minimizing waste and optimizing synthetic efficiency are prioritized. Researchers often search for eco-friendly alternatives to traditional reagents, and this compound’s efficient synthesis route contributes to sustainable goals.

In summary, 1-(benzyloxy)carbonyl-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 2360292-40-4) exemplifies the intersection of medicinal chemistry and industrial application. Its structural features and reactivity profile make it indispensable for modern drug development, while its synthesis and handling reflect evolving best practices in chemical research. As the scientific community continues to explore pyrrolidine scaffolds, this compound remains a focal point for innovation.